Cas no 2172254-65-6 (tert-butyl 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2172254-65-6
• MF: C₁₈H₃₂N₂O₄
• MW: 340.457685470581
• CID: 5922767
• PubChem ID: 165872328
• Update Time: 2025-07-17

tert-butyl 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate
• 2172254-65-6
• tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate
• EN300-1631045

• Inchi： 1S/C18H32N2O4/c1-16(2,3)24-15(22)20-8-4-7-17(11-20,13-21)18(23)12-19-9-5-14(18)6-10-19/h14,21,23H,4-13H2,1-3H3
• InChI Key： WQHRCOYEGFUEMI-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 340.23620751g/mol
• Monoisotopic Mass: 340.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl 3-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Analysis of tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2172254-65-6)

The compound tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2172254-65-6) is a highly specialized bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the azabicyclo[2.2.2]octane core and piperidine carboxylate moiety, make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly interested in this compound due to its potential applications in addressing neurodegenerative diseases and metabolic disorders, which are among the most searched topics in biomedical fields today.

From a synthetic chemistry perspective, the presence of both hydroxy and hydroxymethyl functional groups in tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate allows for versatile derivatization, making it a multifunctional building block for medicinal chemistry. The tert-butyl carbamate (Boc) protecting group further enhances its utility in peptide synthesis and prodrug design, aligning with current trends in targeted drug delivery systems. These attributes have sparked discussions in online forums and scientific communities, particularly regarding its role in structure-activity relationship (SAR) studies for GPCR-targeted drugs.

Recent advancements in computational chemistry and AI-driven drug design have brought renewed attention to compounds like CAS No. 2172254-65-6. Its three-dimensional molecular architecture is particularly suitable for virtual screening and molecular docking studies, which are frequently searched topics in cheminformatics communities. The compound's rigid bicyclic system combined with flexible side chains presents an interesting case for conformational analysis, a subject of growing interest in biophysical chemistry circles.

In the context of green chemistry initiatives, the synthetic routes to tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate have been optimized to reduce environmental impact. This aligns with the increasing number of searches for sustainable synthetic methods and eco-friendly pharmaceuticals. The compound's potential for biocatalysis applications has also been noted in recent publications, addressing the growing demand for enzyme-mediated synthesis in the pharmaceutical industry.

From an analytical chemistry standpoint, CAS No. 2172254-65-6 presents interesting challenges and opportunities in chromatographic separation and spectroscopic characterization. The presence of multiple stereocenters makes it a valuable subject for chiral analysis studies, a field that has seen increased search volume due to the importance of enantiopure pharmaceuticals. Advanced techniques such as NMR crystallography and mass spectrometry imaging have been employed to study this compound, reflecting current trends in analytical method development.

The pharmaceutical industry's shift toward precision medicine has further highlighted the importance of specialized intermediates like tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate. Its structural features are particularly relevant for personalized therapeutics, especially in neurological conditions where blood-brain barrier penetration is crucial. This connection to translational research makes the compound a frequent subject in literature searches related to drug development pipelines.

In material science applications, derivatives of CAS No. 2172254-65-6 have shown promise in supramolecular chemistry and molecular recognition systems. The compound's ability to form hydrogen bonding networks through its hydroxy groups has potential applications in smart materials design, a field that consistently ranks high in academic search trends. Researchers are particularly interested in its possible use in biomimetic systems and molecular sensors.

Quality control aspects of tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate production have gained attention in pharmaceutical manufacturing circles. The development of robust analytical methods for this compound addresses the industry's need for process analytical technology (PAT), a frequently searched term in quality assurance discussions. The compound's stability profile and degradation pathways are also subjects of ongoing research, particularly in relation to ICH guidelines for pharmaceutical stability.

As the scientific community continues to explore CAS No. 2172254-65-6, its potential applications in chemical biology are becoming increasingly apparent. The compound serves as a valuable tool for target identification and mechanism of action studies, particularly in signal transduction research. These applications connect directly to current hot topics in drug discovery, such as allosteric modulation and protein-protein interaction inhibition, which dominate recent literature searches in medicinal chemistry.

The future research directions for tert-butyl 3-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-3-(hydroxymethyl)piperidine-1-carboxylate are likely to focus on its structure optimization for specific therapeutic applications and its incorporation into combinatorial chemistry libraries. With the growing emphasis on fragment-based drug design and lead optimization strategies, this compound's unique structural features position it as a valuable asset in modern pharmaceutical research and development.